Cas no 1805081-64-4 (4-Chloro-6-(difluoromethyl)-2-methoxypyridine-3-carboxylic acid)

• Product Name: 4-Chloro-6-(difluoromethyl)-2-methoxypyridine-3-carboxylic acid
• CAS No: 1805081-64-4
• MF: C₈H₆ClF₂NO₃
• MW: 237.587948322296
• CID: 4868008
• Update Time: 2025-10-28

4-Chloro-6-(difluoromethyl)-2-methoxypyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-(difluoromethyl)-2-methoxypyridine-3-carboxylic acid

• Inchi： 1S/C8H6ClF2NO3/c1-15-7-5(8(13)14)3(9)2-4(12-7)6(10)11/h2,6H,1H3,(H,13,14)
• InChI Key： OGNAUGOFRONMOT-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)F)=NC(=C1C(=O)O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• XLogP3: 2
• Topological Polar Surface Area: 59.4

Additional information on 4-Chloro-6-(difluoromethyl)-2-methoxypyridine-3-carboxylic acid

Introduction to 4-Chloro-6-(difluoromethyl)-2-methoxypyridine-3-carboxylic acid (CAS No. 1805081-64-4)

4-Chloro-6-(difluoromethyl)-2-methoxypyridine-3-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1805081-64-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and synthetic utility. The presence of multiple functional groups, including a chloro substituent, a difluoromethyl group, and a methoxy group, alongside the carboxylic acid moiety at the 3-position, makes this molecule a promising candidate for further chemical manipulation and biological evaluation.

The structural features of 4-Chloro-6-(difluoromethyl)-2-methoxypyridine-3-carboxylic acid contribute to its unique reactivity and potential applications. The chloro group at the 4-position can participate in various nucleophilic substitution reactions, enabling the introduction of different functional groups for the development of novel derivatives. The difluoromethyl group, located at the 6-position, is known to enhance metabolic stability and binding affinity in drug candidates, making it a valuable moiety in medicinal chemistry. Additionally, the methoxy group at the 2-position provides an electron-donating effect, which can influence the electronic properties of the pyridine ring and its interactions with biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives. The scaffold of 4-Chloro-6-(difluoromethyl)-2-methoxypyridine-3-carboxylic acid has been investigated for its role in modulating various biological pathways. For instance, studies have suggested that pyridine-based compounds may exhibit inhibitory effects on enzymes such as kinases and phosphodiesterases, which are implicated in inflammatory and cancer-related processes. The structural motifs present in this compound align well with known pharmacophores that interact with these targets, making it a valuable starting point for drug discovery efforts.

One of the most compelling aspects of 4-Chloro-6-(difluoromethyl)-2-methoxypyridine-3-carboxylic acid is its versatility in synthetic chemistry. The carboxylic acid functionality at the 3-position allows for facile derivatization through esterification, amidation, or coupling reactions with other heterocycles or bioactive molecules. This flexibility enables chemists to generate a library of derivatives with tailored properties for specific applications. Moreover, the presence of both electron-withdrawing and electron-donating groups on the pyridine ring can be strategically exploited to optimize solubility, bioavailability, and target engagement.

Recent advancements in computational chemistry have further enhanced the exploration of 4-Chloro-6-(difluoromethyl)-2-methoxypyridine-3-carboxylic acid. Molecular modeling studies have been employed to predict binding affinities and interactions with potential biological targets. These simulations have provided insights into how modifications at different positions of the molecule can influence its pharmacological activity. For example, computational analyses have highlighted the importance of optimizing steric hindrance around key functional groups to improve receptor binding while minimizing off-target effects.

The agrochemical sector has also shown interest in 4-Chloro-6-(difluoromethyl)-2-methoxypyridine-3-carboxylic acid due to its structural similarity to known herbicides and fungicides. Pyridine derivatives are frequently employed in crop protection agents due to their ability to interfere with essential metabolic pathways in pests and weeds. The unique combination of substituents in this compound may confer novel modes of action or enhanced efficacy against resistant strains. Further research is needed to fully elucidate its potential as an agrochemical intermediate or active ingredient.

In conclusion, 4-Chloro-6-(difluoromethyl)-2-methoxypyridine-3-carboxylic acid (CAS No. 1805081-64-4) represents a structurally complex and functionally diverse compound with significant implications for both pharmaceutical and agrochemical applications. Its multiple reactive sites and favorable electronic properties make it an attractive scaffold for medicinal chemists seeking to develop new therapeutic agents. As research continues to uncover new biological targets and synthetic methodologies, this compound is poised to play an important role in future drug discovery initiatives.